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Compound of Interest

Compound Name: SP600125

Cat. No.: B1683917

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of
SP600125 stock solutions using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this
protocol is crucial for ensuring the compound's stability, solubility, and consistent performance
in experimental settings.

SP600125 is a potent, cell-permeable, reversible, and ATP-competitive inhibitor of c-Jun N-
terminal kinases (JNKSs), with ICso values in the nanomolar range for JINK1, JNK2, and JNK3.
[1][2][3] It is widely used in research to investigate the roles of the JNK signaling pathway in
various cellular processes, including inflammation, apoptosis, and cell differentiation.[3] Given
its poor solubility in agueous solutions, proper preparation of a concentrated stock solution in
DMSO is a critical first step for its use in cell-based assays and other applications.[4][5]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of SP600125
relevant to the preparation of stock solutions.
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Parameter Value Citations

Molecular Weight 220.23 g/mol (1161718l
Lyophilized powder, yellow to

Appearance yoP ) P Y [1107]
green solid

o >11 mg/mL; reported up to 65

Solubility in DMSO [61[7119][10]
mg/mL (approx. 295 mM)

Recommended Stock Conc. 10 mM - 25 mM [41171[10]

Storage (Lyophilized)

-20°C, desiccated, protected
from light. Stable for up to 24

months.

[7]

Storage (Stock Solution)

Aliquot and store at -20°C for
up to 3-6 months or -80°C for
up to 2 years. Avoid repeated
freeze-thaw cycles. Protect

from light.

[1](7][9][10]

Experimental Protocol: Preparing a 25 mM Stock

Solution

This protocol details the steps to prepare a 25 mM stock solution of SP600125 in DMSO. This
concentration is a common starting point for subsequent dilutions into cell culture media or

assay buffers.

Materials and Equipment:

Calibrated analytical balance

SP600125 powder (e.g., 10 mg vial)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryogenic vials
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o Calibrated micropipettes and sterile tips

e \ortex mixer

e Optional: Ultrasonic bath or 37°C water bath

Procedure:

e Pre-calculation of Required Solvent Volume:

o Before opening the vial, calculate the volume of DMSO needed to achieve the desired
concentration.

o The formula to use is: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration
(mol/L))

o For preparing a 25 mM (0.025 M) stock solution from 10 mg (0.010 g) of SP600125 (MW =
220.23 g/mol ):

= Volume (L) = 0.010 g / (220.23 g/mol * 0.025 mol/L) = 0.001816 L

= Volume (uL) = 1816 pL or 1.82 mL[7]

e Reconstitution of SP600125:

o Allow the vial of SP600125 powder to equilibrate to room temperature before opening to
prevent moisture condensation.

o Carefully add the calculated volume (1.82 mL) of high-purity DMSO to the vial containing
10 mg of SP600125.

o Cap the vial securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

e Ensuring Complete Dissolution:

o Visually inspect the solution for any undissolved patrticles.
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o If particulates remain, the process can be aided by gently warming the tube at 37°C for 5-
10 minutes or placing it in an ultrasonic bath for a few minutes.[9] Vortex again after
treatment.

o The final solution should be clear.

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, divide the stock solution into
smaller, single-use aliquots (e.g., 20-50 L) in sterile, light-protected cryogenic vials or
microcentrifuge tubes.[7][10]

o Clearly label each aliquot with the compound name, concentration (25 mM), solvent
(DMSO), and date of preparation.

o Store the aliquots at -20°C or -80°C, protected from light.[1][7] Once in solution, it is
recommended to use within 3 months to prevent loss of potency.[7]

Usage in Cell Culture:

» When preparing working solutions, dilute the stock into the appropriate cell culture medium
immediately before use.[10]

e |tis critical to maintain the final concentration of DMSO in the culture medium below 0.1% to
avoid solvent-induced cytotoxicity.[2][4] For example, to achieve a final concentration of 25
UM SP600125, you would add 1 pL of the 25 mM stock solution to 1 mL of culture medium.

Visualized Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing the stock solution and
the canonical signaling pathway inhibited by SP600125.
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Caption: Workflow for preparing SP600125 stock solution in DMSO.
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Caption: SP600125 inhibits the JNK signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
SP600125 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683917#how-to-prepare-sp600125-stock-solution-
in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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